Cas no 877130-89-7 (2-(4-Bromo-2-methylphenyl)-2-methylpropanenitrile)
877130-89-7 structure
Product Name:2-(4-Bromo-2-methylphenyl)-2-methylpropanenitrile
CAS No:877130-89-7
MF:C11H12BrN
MW:238.123682022095
CID:2139665
PubChem ID:58298467
Update Time:2023-08-04
2-(4-Bromo-2-methylphenyl)-2-methylpropanenitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-bromo-2-methylphenyl)-2-methylpropanenitrile
- VGGPNUUNUTWYJX-UHFFFAOYSA-N
- 2-(4-Bromo-2-methyl-phenyl)-2-methyl-propionitrile
- Benzeneacetonitrile, 4-bromo-alpha,alpha,2-trimethyl-
- 2-(4-Bromo-2-methylphenyl)-2-methylpropanenitrile
-
- Inchi： 1S/C11H12BrN/c1-8-6-9(12)4-5-10(8)11(2,3)7-13/h4-6H,1-3H3
- InChI Key： VGGPNUUNUTWYJX-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=C(C)C=1)C(C#N)(C)C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 226
- Topological Polar Surface Area: 23.8
2-(4-Bromo-2-methylphenyl)-2-methylpropanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1894144-1g |
2-(4-bromo-2-methylphenyl)-2-methylpropanenitrile |
877130-89-7 | 1g |
$785.0 | 2023-09-18 | ||
| Enamine | EN300-1894144-5g |
2-(4-bromo-2-methylphenyl)-2-methylpropanenitrile |
877130-89-7 | 5g |
$2277.0 | 2023-09-18 | ||
| Enamine | EN300-1894144-10g |
2-(4-bromo-2-methylphenyl)-2-methylpropanenitrile |
877130-89-7 | 10g |
$3376.0 | 2023-09-18 | ||
| Enamine | EN300-1894144-0.05g |
2-(4-bromo-2-methylphenyl)-2-methylpropanenitrile |
877130-89-7 | 0.05g |
$660.0 | 2023-09-18 | ||
| Enamine | EN300-1894144-0.1g |
2-(4-bromo-2-methylphenyl)-2-methylpropanenitrile |
877130-89-7 | 0.1g |
$691.0 | 2023-09-18 | ||
| Enamine | EN300-1894144-0.25g |
2-(4-bromo-2-methylphenyl)-2-methylpropanenitrile |
877130-89-7 | 0.25g |
$723.0 | 2023-09-18 | ||
| Enamine | EN300-1894144-0.5g |
2-(4-bromo-2-methylphenyl)-2-methylpropanenitrile |
877130-89-7 | 0.5g |
$754.0 | 2023-09-18 | ||
| Enamine | EN300-1894144-1.0g |
2-(4-bromo-2-methylphenyl)-2-methylpropanenitrile |
877130-89-7 | 1g |
$785.0 | 2023-06-01 | ||
| Enamine | EN300-1894144-2.5g |
2-(4-bromo-2-methylphenyl)-2-methylpropanenitrile |
877130-89-7 | 2.5g |
$1539.0 | 2023-09-18 | ||
| Enamine | EN300-1894144-5.0g |
2-(4-bromo-2-methylphenyl)-2-methylpropanenitrile |
877130-89-7 | 5g |
$2277.0 | 2023-06-01 |
2-(4-Bromo-2-methylphenyl)-2-methylpropanenitrile Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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